Cas no 311313-08-3 (Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester)
311313-08-3 structure
Product Name:Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester
CAS No:311313-08-3
MF:C19H17NO3S
MW:339.408183813095
CID:1452150
Update Time:2024-08-25
Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester
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- Inchi: 1S/C19H17NO3S/c1-3-23-19(21)15-6-4-13(5-7-15)17-12-24-18(20-17)14-8-10-16(22-2)11-9-14/h4-12H,3H2,1-2H3
- InChI Key: ARJNDXDOFPAHSA-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(C2=CSC(C3=CC=C(OC)C=C3)=N2)C=C1
Computed Properties
- Exact Mass: 339.09301
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 512.3±60.0 °C(Predicted)
- PSA: 48.42
- pka: 1.63±0.10(Predicted)
Benzoic acid, 4-[2-(4-methoxyphenyl)-4-thiazolyl]-, ethyl ester Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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